Cas no 25958-43-4 (Propanamide,N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-)
25958-43-4 structure
Product Name:Propanamide,N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
CAS No:25958-43-4
MF:C8H13N3OS
MW:199.273319959641
CID:259115
PubChem ID:213280
Update Time:2025-04-19
Propanamide,N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
- N-(5-Isopropyl-1,3,4-thiadiazol-2-yl)propanamide
- SCHEMBL13912223
- N-[5-(Propan-2-yl)-1,3,4-thiadiazol-2-yl]propanimidic acid
- N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)propanamide
- Propanamide, N-(5-(1-methylethyl)-1,3,4-thiazol-2-yl)-
- 25958-43-4
- N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]propanamide
- Propionamide, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-
- EU-0067564
- Cambridge id 5324287
- DTXSID70948869
- AKOS002952473
- N-(5-Isopropyl-1,3,4-thiadiazol-2-yl)propionamide
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- Inchi: 1S/C8H13N3OS/c1-4-6(12)9-8-11-10-7(13-8)5(2)3/h5H,4H2,1-3H3,(H,9,11,12)
- InChI Key: VLWNRNXRJLHACK-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1C(C)C)NC(CC)=O
Computed Properties
- Exact Mass: 199.07809
- Monoisotopic Mass: 199.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 54.88
Propanamide,N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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